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Compound of Interest

Compound Name: AXC-715 hydrochloride

Cat. No.: B11937862

Introduction

AXC-715 hydrochloride, also known as T785, is a dual agonist of Toll-like receptor 7 (TLR7)
and TLR8.[1][2][3][4][5][€] It is a small molecule modulator utilized in immunology and cancer
research, notably in the synthesis of antibody-drug conjugates (ADCSs).[7][1][2] Proper
preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. These notes provide a detailed protocol for the solubilization and storage
of AXC-715 hydrochloride.

Physicochemical Properties and Storage
Recommendations

A summary of the key quantitative data and storage guidelines for AXC-715 hydrochloride is
presented below.
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Property

Value

Source(s)

Molecular Formula

Ci1sH2sNs « 3HCI

Formula Weight 420.8 g/mol
Appearance Solid
Purity >95%
DMSO: Sparingly soluble (1-10
Solubility mg/mL) PBS (pH 7.2): Soluble

(=10 mg/mL)

Storage (Solid)

Store at 2-8°C, sealed and

protected from moisture.

Storage (Stock Solution)

Store in aliquots to avoid
freeze-thaw cycles. -20°C: Up
to 1 month -80°C: Up to 6

months

Long-Term Stability (Solid)

> 4 years (storage temperature

not specified)

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro assays.

Materials:

e AXC-715 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes (e.g., 1.5 mL)
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o Calibrated analytical balance

o Vortex mixer

Calculation:

To prepare a stock solution of a desired concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Formula Weight ( g/mol ) x
(1/1000)

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 420.8 g/mol x
(1/1000) = 4.208 mg

Procedure:

¢ Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh 4.208 mg of AXC-715 hydrochloride powder into the tube.[8]

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
powder.

» Dissolution: Tightly close the tube and vortex thoroughly for 1-2 minutes until the compound
is completely dissolved.[8] Gentle warming in a 37°C water bath may be used to aid
dissolution if necessary, but check for any temperature sensitivity of the compound.[8]

 Aliquotting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use working volumes (e.g., 20 L) in sterile microcentrifuge
tubes.[1][2][8]

o Storage: Label each aliquot clearly with the compound name, concentration, solvent, and
date of preparation. Store the aliquots at -20°C for short-term storage (up to 1 month) or at
-80°C for long-term storage (up to 6 months), protected from light.[1][2][8]

Note on Final Assay Concentration: When diluting the DMSO stock solution into an aqueous
buffer for experiments, ensure the final DMSO concentration is kept low (typically <0.5%) to
avoid solvent-induced cellular toxicity or off-target effects.[9]
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Protocol 2: Preparation of a Stock Solution in PBS (pH
7.2)

Given its solubility, AXC-715 hydrochloride can also be prepared in a physiological buffer.
Procedure:

» Follow the same calculation and weighing steps as described in Protocol 1.

e Instead of DMSO, add the calculated volume of sterile PBS (pH 7.2) to the powder.

o Vortex thoroughly to dissolve. Sonication may be used cautiously if dissolution is difficult.

« Filter-sterilize the final solution using a 0.22 um syringe filter if it is to be used in sterile cell
culture applications.

» Aliquot and store as described above. Stability in aqueous solutions can be more limited, so
it is advisable to prepare fresh solutions or use them promptly.

Visualizations
Experimental Workflow

The following diagram illustrates the key steps for preparing the AXC-715 hydrochloride stock
solution.

Caption: Workflow for preparing AXC-715 hydrochloride stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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